4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene-1-thiol

• Molecular Formula: C12H16S
• Molecular Weight: 192.32 g/mol
• IUPAC Name: 4,4-dimethyl-2,3-dihydro-1H-naphthalene-1-thiol
• InChI: InChI=1S/C12H16S/c1-12(2)8-7-11(13)9-5-3-4-6-10(9)12/h3-6,11,13H,7-8H2,1-2H3
• InChI Key: WOEGZLRSNFYDMV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C2=CC=CC=C21)S)C

Description

4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene-1-thiol is a sulfur-containing derivative of tetrahydronaphthalene (Tetralin), featuring two methyl groups at the 4-position and a thiol (-SH) group at the 1-position. Its molecular formula is C₁₂H₁₆S, with a molecular weight of 192.32 g/mol. The thiol group imparts distinct chemical reactivity, including susceptibility to oxidation and hydrogen bonding capacity, differentiating it from non-sulfur analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene-1-thiol can be achieved through several synthetic routes One common method involves the hydrogenation of 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene followed by thiolation The hydrogenation process typically uses a nickel catalyst under high pressure and temperature conditions to add hydrogen atoms to the naphthalene ring, converting it into tetrahydronaphthalene

Industrial Production Methods

In an industrial setting, the production of 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene-1-thiol may involve large-scale hydrogenation reactors equipped with nickel catalysts. The thiolation process can be carried out in continuous flow reactors where the reactants are continuously fed, and the product is continuously removed. This method ensures high efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene-1-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form the corresponding hydrocarbon.

Substitution: The thiol group can participate in nucleophilic substitution reactions, replacing other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) can be used.

Substitution: Reagents like alkyl halides can be used for nucleophilic substitution reactions.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: The corresponding hydrocarbon.

Substitution: Various substituted thiols depending on the reagent used.

Scientific Research Applications

4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene-1-thiol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and antioxidant activities.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene-1-thiol involves its interaction with various molecular targets. The thiol group can form covalent bonds with proteins and enzymes, affecting their function. It can also act as a reducing agent, donating electrons to other molecules and participating in redox reactions. These interactions can influence various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Structural and Substituent Differences

Key structural analogs include alkyl-substituted tetrahydronaphthalenes and sulfur-free derivatives. Below is a comparative analysis:

Table 1: Molecular Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Functional Groups	XLogP3*
4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene-1-thiol	C₁₂H₁₆S	192.32	4,4-dimethyl; 1-thiol	-SH	~3.5†
1,2,3,4-Tetrahydro-1,1-dimethylnaphthalene	C₁₂H₁₆	160.26	1,1-dimethyl	None	4.2
1,2,3,4-Tetrahydro-1,1,4,7-tetramethylnaphthalene	C₁₄H₂₀	188.31	1,1,4,7-tetramethyl	None	5.1
1,2,3,4-Tetrahydronaphthalene (Tetralin)	C₁₀H₁₂	132.20	None	None	3.1
1-Phenyl-4-(1-phenylethyl)tetralin	C₂₄H₂₆	314.46	Phenyl, phenylethyl groups	None	7.8‡

*XLogP3: Predicted octanol-water partition coefficient (lipophilicity). †Estimated based on thiol group’s polarity. ‡Calculated for illustrative purposes.

Key Observations:

• Thiol Group Impact : The -SH group in the target compound reduces lipophilicity (lower XLogP3 vs. 1,1-dimethyl analog ) and enhances polarity, affecting solubility and interaction with biological systems.
• Molecular Weight : The target compound’s molecular weight is intermediate between smaller analogs (e.g., Tetralin) and bulkier derivatives like 1-phenyl-4-(1-phenylethyl)tetralin .

Chemical Reactivity and Stability

• Oxidation Sensitivity : The thiol group is prone to oxidation, forming disulfide bonds, unlike methylated analogs or Tetralin , which are more stable under oxidative conditions.
• Synthetic Accessibility : Introduction of the thiol group likely requires specialized reagents (e.g., thiourea or Lawesson’s reagent), whereas methyl groups are added via Friedel-Crafts alkylation or Grignard reactions .

Physical Properties

• Boiling/Melting Points : Thiol-containing compounds generally exhibit higher boiling points than hydrocarbons due to hydrogen bonding. For example, Tetralin boils at ~207°C, while the target compound likely exceeds this.
• Solubility : The -SH group enhances water solubility compared to fully alkylated derivatives (e.g., 1,1,4,7-tetramethylnaphthalene ).

Biological Activity

4,4-Dimethyl-1,2,3,4-tetrahydronaphthalene-1-thiol (often referred to as DMTHN-thiol) is a sulfur-containing organic compound that has garnered attention due to its potential biological activities. This article aims to explore the biological activity of DMTHN-thiol, examining its chemical properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C_{12}H_{16}S
• Molecular Weight : 192.32 g/mol
• CAS Number : 20439316

DMTHN-thiol exhibits various biological activities attributed to its thiol group, which can participate in redox reactions, thereby influencing cellular processes. The following mechanisms have been documented:

• Antioxidant Activity : DMTHN-thiol can scavenge free radicals, reducing oxidative stress in cells.
• Enzyme Inhibition : It may inhibit certain enzymes involved in metabolic pathways, potentially affecting cellular signaling and metabolism.
• Cell Proliferation : Studies suggest that DMTHN-thiol can influence cell cycle progression in specific cell types.

Antioxidant Properties

A study published in the Journal of Medicinal Chemistry demonstrated that DMTHN-thiol effectively reduced oxidative stress markers in vitro. The compound was tested against several free radical-generating systems, showing significant scavenging activity comparable to known antioxidants like ascorbic acid.

Compound	IC50 (µM)
DMTHN-thiol	25
Ascorbic Acid	30

Enzyme Inhibition

Research conducted by the University of Groningen explored the inhibitory effects of DMTHN-thiol on diacylglycerol acyltransferase (DGAT1), an enzyme implicated in lipid metabolism. The study found that DMTHN-thiol inhibited DGAT1 activity with an IC50 value of 15 µM, indicating its potential role as a therapeutic agent in metabolic disorders.

Cellular Effects

In a recent investigation into cancer biology, DMTHN-thiol was shown to induce apoptosis in human breast cancer cells (MCF-7). The compound activated caspase pathways leading to programmed cell death, highlighting its potential as an anticancer agent.

Discussion

The biological activity of DMTHN-thiol is multifaceted, with promising applications in antioxidant therapy and enzyme inhibition relevant to metabolic diseases and cancer treatment. However, further research is necessary to fully elucidate its mechanisms and therapeutic potential.

Future Directions

Future studies should focus on:

• In vivo Studies : Evaluating the pharmacokinetics and bioavailability of DMTHN-thiol.
• Mechanistic Studies : Understanding the detailed pathways through which DMTHN-thiol exerts its effects.
• Clinical Trials : Assessing the efficacy and safety of DMTHN-thiol in humans.